Cas no 19240-30-3 (ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate)

• Product Name: ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate
• CAS No: 19240-30-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5683585
• PubChem ID: 87586786
• Update Time: 2025-10-05

ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• L-Leucine, glycyl-, ethyl ester
• 19240-30-3
• EN300-26014319
• ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate
• SCHEMBL3861350

• Inchi： 1S/C10H20N2O3/c1-4-15-10(14)8(5-7(2)3)12-9(13)6-11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t8-/m0/s1
• InChI Key： ZBHFLZZIINFDMK-QMMMGPOBSA-N
• SMILES： C(OCC)(=O)[C@H](CC(C)C)NC(=O)CN

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Melting Point: 123-124 °C
• Boiling Point: 344.1±22.0 °C(Predicted)
• pka: 13.63±0.46(Predicted)

Additional information on ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate

Ethyl (2S)-2-(2-Aminoacetamido)-4-Methylpentanoate: A Comprehensive Overview

Ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate, also known by its CAS number 19240-30-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral molecule, with the (2S) configuration indicating the specific stereochemistry at the second carbon atom. The structure of this compound includes an ethyl ester group, an aminoacetamido group, and a branched alkyl chain, making it a versatile molecule with potential applications in drug design and synthesis.

The synthesis of ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate involves several key steps, including the preparation of the aminoacetamide intermediate and subsequent esterification. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. The use of chiral catalysts and enzymatic methods has further enhanced the sustainability and scalability of its production processes.

One of the most notable applications of this compound is in the development of peptide-based drugs. The aminoacetamido group serves as a bioisostere for amino acids, allowing for the construction of peptide mimetics with improved pharmacokinetic properties. Studies have shown that ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate can act as a building block for constructing bioactive molecules with potential anti-inflammatory, antiviral, and anticancer activities.

Recent research has focused on the role of ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate in modulating cellular signaling pathways. For instance, its ability to inhibit specific kinases has been explored in preclinical models of cancer. Additionally, its potential as a precursor for constructing complex natural products has been highlighted in several medicinal chemistry journals.

In terms of structural analysis, ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate exhibits interesting physicochemical properties. Its molecular weight is approximately 195 g/mol, and it has a melting point around 150°C. The presence of both hydrophilic and hydrophobic groups makes it amphipathic, which is advantageous for its solubility in various organic solvents.

The stereochemistry of this compound plays a critical role in its biological activity. The (2S) configuration ensures proper alignment for interactions with target proteins, such as enzymes or receptors. This stereochemical specificity is crucial for achieving desired therapeutic effects while minimizing off-target interactions.

Furthermore, ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate has been investigated for its potential in peptide cyclization reactions. Its ability to form stable macrocyclic structures has opened new avenues for designing cyclic peptides with enhanced stability and bioavailability.

In conclusion, ethyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate is a valuable compound in contemporary chemical research. Its unique structure, stereochemical properties, and versatile applications make it an essential tool in drug discovery and development. As research continues to uncover new insights into its biological roles and synthetic capabilities, this compound is poised to contribute significantly to the advancement of medicinal chemistry.